Cas no 1249376-18-8 (1-(4-Ethylphenyl)ethane-1-sulfonamide)

• Product Name: 1-(4-Ethylphenyl)ethane-1-sulfonamide
• CAS No: 1249376-18-8
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD16671991
• CID: 5249876
• PubChem ID: 62083681
• Update Time: 2025-07-19

1-(4-Ethylphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)ethane-1-sulfonamide
• Benzenemethanesulfonamide, 4-ethyl-α-methyl-
• 1-(4-Ethylphenyl)ethane-1-sulfonamide

• MDL： MFCD16671991
• Inchi： 1S/C10H15NO2S/c1-3-9-4-6-10(7-5-9)8(2)14(11,12)13/h4-8H,3H2,1-2H3,(H2,11,12,13)
• InChI Key： MXQAFIKATFUHNA-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(CC)=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(4-Ethylphenyl)ethane-1-sulfonamide

Introduction to 1-(4-Ethylphenyl)ethane-1-sulfonamide (CAS No. 1249376-18-8)

1-(4-Ethylphenyl)ethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1249376-18-8, is a sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound, featuring a sulfonamide functional group attached to an ethane backbone with an ethyl-substituted phenyl ring, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The sulfonamide moiety is particularly noteworthy, as it is a well-established pharmacophore in many therapeutic agents, contributing to interactions with biological targets and modulating biological processes.

The chemical structure of 1-(4-Ethylphenyl)ethane-1-sulfonamide can be described as a combination of aromatic and aliphatic components, with the phenyl ring providing a hydrophobic surface while the sulfonamide group introduces polarity and potential hydrogen bonding capabilities. This balance between hydrophobic and hydrophilic characteristics is crucial for optimizing bioavailability and target binding affinity. The ethyl substitution on the phenyl ring may influence the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological receptors.

In recent years, there has been growing interest in sulfonamide derivatives due to their diverse biological activities. These compounds have been investigated for their potential roles in treating various diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The mechanism of action for sulfonamides often involves competitive inhibition of enzymes or receptors, which can disrupt pathogenic processes or modulate cellular signaling pathways.

1-(4-Ethylphenyl)ethane-1-sulfonamide has been the subject of several preliminary studies aimed at understanding its pharmacological profile. Initial in vitro experiments have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For instance, researchers have explored its potential as an anti-inflammatory agent by examining its interaction with inflammatory pathways. The sulfonamide group is known to interact with various biological targets, including dihydropteroate synthase (DHPS), an enzyme involved in bacterial folate metabolism, which is the target for several existing antibiotics.

Moreover, the structural features of 1-(4-Ethylphenyl)ethane-1-sulfonamide make it an interesting candidate for further optimization through medicinal chemistry techniques. By modifying substituents or functional groups, chemists can fine-tune the properties of the molecule to enhance its potency, selectivity, and pharmacokinetic profiles. Computational methods such as molecular docking and quantum mechanics calculations have been employed to predict how this compound might interact with biological targets at the molecular level.

One of the key advantages of 1-(4-Ethylphenyl)ethane-1-sulfonamide is its synthetic accessibility. The presence of readily available starting materials allows for relatively straightforward synthesis routes, which is beneficial for both research purposes and potential industrial-scale production. This accessibility has encouraged researchers to explore its derivatives and analogs, hoping to uncover new compounds with improved therapeutic properties.

The pharmaceutical industry has long been interested in developing novel sulfonamide-based drugs due to their proven efficacy in treating various conditions. While 1-(4-Ethylphenyl)ethane-1-sulfonamide may still be in the early stages of research, its unique structure and promising preliminary findings position it as a compound worth monitoring. Future studies are likely to focus on refining its chemical structure to enhance its biological activity while minimizing potential side effects.

Additionally, the environmental impact of pharmaceutical compounds is increasingly becoming a focus area in drug development. Researchers are exploring sustainable synthesis methods and assessing the biodegradability of new drugs to ensure they do not pose undue harm to ecosystems. Given these considerations, 1-(4-Ethylphenyl)ethane-1-sulfonamide could benefit from studies evaluating its environmental footprint alongside its pharmacological properties.

In conclusion, 1-(4-Ethylphenyl)ethane-1-sulfonamide (CAS No. 1249376-18-8) represents a promising area of research within medicinal chemistry. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research continues to evolve，this compound has the potential to contribute valuable insights into therapeutic strategies across multiple disease domains.